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Compound of Interest

Compound Name: Nicotine-d7 HCl

CAS No.: 1219805-86-3

Cat. No.: B602505 Get Quote

Part 1: Executive Safety Directive (The "Why")
Immediate Action Required: Treat Nicotine-d7 HCl as P-Listed Acute Hazardous Waste

(RCRA Code P075).

As researchers, we often view deuterated standards (Nicotine-d7) primarily as high-value

analytical tools for Mass Spectrometry (LC-MS/MS). However, from a regulatory and safety

standpoint, the "d7" isotopic labeling does not alter its toxicity profile or its classification under

the Resource Conservation and Recovery Act (RCRA).

The Critical Distinction: Unlike common solvent waste, Nicotine-d7 HCl is classified as Acutely

Hazardous.

Threshold: Generation of >1 kg of total acute hazardous waste (P-list) in a calendar month

upgrades a facility to "Large Quantity Generator" (LQG) status, triggering stringent EPA

oversight.

The Trap: "Empty" containers that held P-listed substances are not considered empty by

regulation until specific decontamination steps are taken.[1][2] Throwing a "dusty" vial into

the trash is a federal violation.

Part 2: Technical & Regulatory Framework
1. Chemical Identity & Hazards[3][4]
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Compound: (±)-Nicotine-d7 (methyl-d3, pyridine-d4) Dihydrochloride

Physical State: Hygroscopic solid (Salt form). Note: The HCl salt form increases water

solubility, significantly accelerating dermal absorption rates compared to the freebase oil.

Regulatory Status:

US EPA: RCRA P075 (Acutely Hazardous Waste).

DEA: Generally exempt if used as an analytical reference standard, but check local

controlled substance schedules.

Export/Nuclear: While deuterium is regulated for nuclear non-proliferation (10 CFR 110),

the milligram quantities used in bioanalysis generally fall under general license

exemptions, but disposal focuses on chemical toxicity.

2. The "Triple Rinse" Rule (40 CFR 261.7)
This is the most common compliance failure in laboratories. A container holding a P-listed

residue is Hazardous Waste unless:

It has been triple-rinsed with a solvent capable of removing the residue.[1][5]

CRITICAL: The rinsate (the solvent used to rinse) must be collected and disposed of as

P075 Hazardous Waste. You cannot pour the rinse water down the drain.[6]

Part 3: Operational Disposal Protocols
Protocol A: Solid Waste & Stock Solutions

Applicability: Expired standards, degraded solids, or concentrated stock solutions (>1

mg/mL).

Method: Lab Pack for Incineration.

Procedure:

Segregation: Do not mix with oxidizers or acids. Keep Nicotine-d7 waste in a dedicated,

clearly labeled "Acute Toxic" stream.
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Container: High-density polyethylene (HDPE) or glass.

Labeling: Must read "Hazardous Waste - Acute Toxic (Nicotine P075)."

Disposal Path: Hand over to EHS for high-temperature incineration. Never attempt to

neutralize bulk stocks in-house; the risk of generating persistent toxic intermediates (e.g.,

cotinine) is high.

Protocol B: "Empty" Vials & Glassware
Applicability: The original shipping vial or volumetric flasks used for stock prep.

Method: Triple Rinse & Segregate.

Procedure:

Rinse 1: Add solvent (Methanol or Water) to the container. Cap and shake. Decant solvent

into the P075 Liquid Waste container.

Rinse 2: Repeat. Decant into P075 waste.[7][8]

Rinse 3: Repeat. Decant into P075 waste.[7][8]

Final Step: Deface the label on the now-empty vial. It can now be discarded as standard

glass trash (or Type I glass recycling, depending on facility rules).

Part 4: Emergency Spill Management (Oxidation Logic)
While we do not treat waste chemically due to permitting restrictions, we do treat spills to

neutralize immediate hazards.

The Chemistry: Nicotine is susceptible to oxidative degradation.[3] The Agent: 10% Sodium

Hypochlorite (Bleach) or Potassium Permanganate (if available).

Spill Cleanup Workflow:

Evacuate & PPE: Don double nitrile gloves, Tyvek sleeves, and a P100 particulate respirator

(if powder is airborne).
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Containment: If liquid, dike with absorbent pads. If solid, cover with wet paper towels to

prevent dust generation.[9]

Deactivation: Apply fresh 10% bleach solution gently over the contaminated area. Allow 15–

20 minutes contact time. Note: This oxidizes nicotine to cotinine and other less acutely toxic

(but still regulated) metabolites.

Cleanup: Absorb the bleach/nicotine slurry.

Disposal: Place all cleanup materials into a sealed bag labeled P075 Spill Debris.

Part 5: Decision Logic & Workflow (Visualization)
The following diagram outlines the decision process for handling Nicotine-d7 HCl waste

streams to ensure compliance.
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Figure 1: Decision matrix for Nicotine-d7 HCl waste classification. Note that "Empty"

containers require active decontamination to exit the hazardous waste stream.
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Part 6: Summary of Data & Thresholds
Parameter Specification Operational Implication

RCRA Code P075

Acutely Hazardous.[7][10][11]

Zero tolerance for drain

disposal.

LD50 (Oral, Rat) ~50 mg/kg

High toxicity. Treat d7-isotope

with same caution as

unlabeled.

Solubility High (Water/MeOH)

Rapid dermal absorption.

Double-gloving (Nitrile) is

mandatory.

Incompatibility Strong Oxidizers, Acids

Do not store near nitric acid or

permanganates (fire/reaction

risk).

Waste Limit 1 kg / month

Exceeding this (total P-waste)

triggers LQG status. Minimize

inventory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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